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Dextofisopam at a Glance

Aspect Details

Drug Name Dextofisopam (the R-enantiomer of racemic tofisopam) [1]

Drug Class 2,3-benzodiazepine; Autonomic modulator [1]

Mechanism of
Action

Binds to 2,3-benzodiazepine receptors in subcortical and hypothalamic brain

regions. Modulates stimulated autonomic activity, reducing stress-induced colonic
motility and visceral hypersensitivity [1].

Investigated
Indication

Diarrhea-predominant (IBS-D) and Alternating (IBS-A) Irritable Bowel Syndrome [2]

Highest Trial
Phase

Phase IIb (completed) [1] [2]

Key Efficacy
Finding

Provided significantly more months of adequate relief of overall IBS symptoms
compared to placebo (1.7 vs. 1.3 months; P=0.033) [1] [2].

Key Tolerability
Finding

Similar rates and types of adverse events to placebo. Notable: worsening abdominal
pain was more frequent with dextofisopam (12% vs. 4% placebo), while headache
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Aspect Details

was more frequent with placebo (12% vs. 5%) [1] [2].

Detailed Efficacy and Safety Profile

Efficacy in Bowel Function: In patients with IBS-D, dextofisopam treatment led to a rapid reduction
in stool frequency and improvement in stool consistency within two days. The effect was most

pronounced in patients who entered the study with a higher stool frequency (≥3 stools/day).
Importantly, despite reducing stool frequency, the incidence of constipation was very low (3% vs.

1.4% for placebo), suggesting the drug may "normalize" bowel function rather than simply inhibit
motility [1] [3].

Limitations and Developmental Status: A significant limitation observed in the Phase IIb trial was
that the therapeutic benefit on the primary endpoint (adequate relief) diminished over time, showing

the strongest effect in the first month and waning by the third month [1]. This pattern suggests
dextofisopam might be more suitable for intermittent symptom flares rather than continuous long-

term therapy. Based on available data, a Phase III clinical trial has not been initiated [1].

Experimental Protocol Summary

For a detailed understanding, here is a summary of the key Phase IIb clinical trial design that generated the

primary efficacy data [2].

Trial Element Description

Trial Design Randomized, double-blind, placebo-controlled study [2].

Participants 140 adult men and women with diarrhea-predominant or alternating IBS (IBS-D or

IBS-A). 73% were women, and 78% had IBS-D [2] [3].

Intervention Dextofisopam: 200 mg, twice daily. Control: Placebo, twice daily [2].

Treatment
Duration

12 weeks [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.sciencedirect.com/topics/medicine-and-dentistry/tofisopam
https://pubmed.ncbi.nlm.nih.gov/17973974/
https://www.smolecule.com/products/s545532?utm_src=pdf-body
https://www.sciencedirect.com/topics/medicine-and-dentistry/tofisopam
https://www.rti.org/publication/dextofisopam-improves-bowel-function-men-women-ibs
https://www.sciencedirect.com/topics/medicine-and-dentistry/tofisopam
https://www.smolecule.com/products/s545532?utm_src=pdf-body
https://www.sciencedirect.com/topics/medicine-and-dentistry/tofisopam
https://pubmed.ncbi.nlm.nih.gov/17973974/
https://pubmed.ncbi.nlm.nih.gov/17973974/
https://pubmed.ncbi.nlm.nih.gov/17973974/
https://www.rti.org/publication/dextofisopam-improves-bowel-function-men-women-ibs
https://pubmed.ncbi.nlm.nih.gov/17973974/
https://pubmed.ncbi.nlm.nih.gov/17973974/
https://www.smolecule.com/products/s545532?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Trial Element Description

Primary
Endpoint

The number of months patients reported "adequate overall relief" of their IBS
symptoms. A monthly responder was defined as a patient reporting adequate relief

in 2 or more of the 4 weekly assessments in that month [1] [2].

Key Secondary
Endpoints

Stool frequency (number per day) and stool consistency (using a standardized

scale) [2] [3].

Data Collection Patient-reported outcomes collected weekly [2].

Mechanism of Action and Developmental Context

The following diagram illustrates dextofisopam's unique mechanism and position in the R&D landscape.
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Developmental Status

Racemic Tofisopam

Dextofisopam (R-enantiomer) Levotofisopam (S-enantiomer)
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Modulated Stress Response

Reduced Colonic Motility

Improved Stool Frequency/Consistency

IBS-D & IBS-A Symptoms

Relief of IBS-D & IBS-A Symptoms
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No Phase III Initiated
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Dextofisopam represents a novel, non-serotonergic mechanism for IBS, distinct from most other therapies

in development at the time which targeted serotonin, opioid, or chloride channels [1] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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